Cas no 61429-79-6 (3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-)

3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy- structure
61429-79-6 structure
Product Name:3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-
CAS No:61429-79-6
MF:C15H9FO3
MW:256.228567838669
CID:479808
PubChem ID:3909831
Update Time:2025-04-19

3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
    • 3(2H)-Benzofuranone, 2-[(4-fluorophenyl)methylene]-6-hydroxy-
    • AKOS030229430
    • DTXSID40397901
    • 2-(4-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
    • 61429-79-6
    • Inchi: 1S/C15H9FO3/c16-10-3-1-9(2-4-10)7-14-15(18)12-6-5-11(17)8-13(12)19-14/h1-8,17H
    • InChI Key: LRUJRAQGJJEHMX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C=C1C(C2C=CC(=CC=2O1)O)=O

Computed Properties

  • Exact Mass: 256.05357
  • Monoisotopic Mass: 256.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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